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Compound of Interest

Compound Name: FIIN-4

Cat. No.: B15580158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
FIIN-4 is a potent and irreversible type II inhibitor of Fibroblast Growth Factor Receptors

(FGFRs).[1] It covalently modifies a cysteine residue within the P-loop of the FGFR kinase

domain, locking it in an inactive "DFG-out" conformation.[1] This targeted action makes FIIN-4
a valuable tool for investigating the role of FGFR signaling in various cellular processes and a

potential therapeutic agent in cancers driven by aberrant FGFR activity.[1][2] Proper

preparation and storage of FIIN-4 stock solutions are critical for ensuring experimental

reproducibility and accuracy. This document provides detailed protocols and data for the

laboratory use of FIIN-4.

Quantitative Data Summary
The following tables summarize the key quantitative data for FIIN-4.

Table 1: Chemical and Physical Properties of FIIN-4
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Property Value Reference

Molecular Weight 634.73 g/mol [1][3]

CAS Number 2093088-81-2 [1]

Empirical Formula C35H38N8O4 [1][3]

Appearance
White to beige

powder/crystalline solid
[1][4]

Purity ≥98% (HPLC) [1]

Table 2: Solubility of FIIN-4

Solvent Solubility Reference

DMSO 10 mg/mL [1][4]

Water Insoluble [3][5]

Ethanol Insoluble [6]

Table 3: Recommended Storage Conditions for FIIN-4

Form
Short-Term
Storage

Long-Term
Storage

Special
Instructions

Reference

Powder
2-8°C (protect

from light)

-20°C (dry and

dark)
N/A [1][3][5]

Stock Solution

(in DMSO)

2-8°C (days to

weeks)

-20°C or -80°C

(months to

years)

Aliquot to avoid

repeated freeze-

thaw cycles.

[3][5][6][7][8]

Table 4: In Vitro Inhibitory Activity of FIIN-4
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Target IC50 Reference

FGFR1 2.6 nM [1]

FGFR2 2.6 nM [1]

FGFR3 5.6 nM [1]

FGFR4 9.2 nM [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM FIIN-4 Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of FIIN-4 in dimethyl

sulfoxide (DMSO).

Materials:

FIIN-4 powder (Molecular Weight: 634.73 g/mol )

Anhydrous or molecular sieve-dried DMSO

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Pre-warm FIIN-4: Allow the vial of FIIN-4 powder to equilibrate to room temperature before

opening to prevent moisture condensation.

Weigh FIIN-4: Accurately weigh out a desired amount of FIIN-4 powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 6.35 mg of
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FIIN-4.

Calculation:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 634.73 g/mol x 1000 mg/g = 6.35 mg

Dissolve in DMSO: Add the appropriate volume of DMSO to the weighed FIIN-4 powder. For

the example above, add 1 mL of DMSO.

Ensure Complete Dissolution: Vortex the solution thoroughly until the FIIN-4 powder is

completely dissolved. The solution should be clear.[1] Gentle warming (e.g., in a 37°C water

bath) can be used to aid dissolution if necessary.

Aliquot for Storage: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes or cryovials. This is crucial to prevent degradation from repeated

freeze-thaw cycles.[6][7]

Storage: Store the aliquots at -20°C or -80°C for long-term storage.[3][5][6] For short-term

use, the solution can be stored at 4°C for a few days to weeks.[3][5]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol outlines the dilution of the 10 mM FIIN-4 stock solution to working concentrations

for use in cell culture experiments.

Materials:

10 mM FIIN-4 stock solution in DMSO

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Sterile tubes for dilution

Calibrated micropipettes and sterile tips
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Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM FIIN-4 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve

the desired final concentrations. It is recommended to prepare intermediate dilutions to

ensure accuracy.

Example for a final concentration of 100 nM in 10 mL of medium:

1. Prepare a 1:100 intermediate dilution by adding 1 µL of the 10 mM stock to 99 µL of

culture medium. This results in a 100 µM intermediate solution.

2. Add 10 µL of the 100 µM intermediate solution to 10 mL of the final volume of cell

culture medium.

DMSO Control: Prepare a vehicle control by adding the same final concentration of DMSO to

the cell culture medium as is present in the FIIN-4 treated samples. The final DMSO

concentration should typically be kept below 0.1% to minimize solvent toxicity to the cells.

Immediate Use: Add the final working solutions to your cell cultures immediately after

preparation.

Signaling Pathway and Experimental Workflow
FGFR Signaling Pathway Inhibition by FIIN-4
FIIN-4 exerts its inhibitory effect by targeting the FGFR signaling cascade. Upon binding of a

fibroblast growth factor (FGF) ligand, FGFRs dimerize and autophosphorylate, initiating

downstream signaling through pathways such as the RAS-RAF-MEK-ERK (MAPK) and PI3K-

AKT pathways.[2] These pathways are crucial for cell proliferation, survival, and differentiation.

FIIN-4's irreversible binding to FGFRs blocks these downstream events.[1]
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Start: Obtain FIIN-4 Powder

1. Weigh FIIN-4 Powder

2. Dissolve in DMSO

3. Vortex to Mix

10 mM Stock Solution

4. Aliquot into Single-Use Vials

5. Store at -20°C or -80°C

6. Thaw Single Aliquot

For Experiment

7. Dilute to Working Concentration
in Culture Medium

End: Use in Experiment

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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